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Compound of Interest

Compound Name: YIL781 hydrochloride

Cat. No.: B560414 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
YIL781 hydrochloride is a potent and selective antagonist of the ghrelin receptor (GHS-R1a),

a G-protein coupled receptor involved in a variety of metabolic functions.[1][2] The endogenous

ligand for this receptor, ghrelin, stimulates appetite, gastric motility, and growth hormone

secretion, while also suppressing insulin secretion.[3][4][5] By blocking the action of ghrelin,

YIL781 hydrochloride serves as a valuable research tool for investigating metabolic disorders.

It has been shown to improve glucose homeostasis, suppress appetite, and promote weight

loss in preclinical studies.[3][6]

Proper preparation and storage of YIL781 hydrochloride stock solutions are critical for

ensuring experimental reproducibility and preserving the compound's stability and activity. This

document provides detailed protocols and data for handling this compound in a laboratory

setting.

Compound Data and Properties
Summarized below are the key physical, chemical, and solubility properties of YIL781
hydrochloride.

Table 1: Physical and Chemical Properties of YIL781 Hydrochloride
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Property Value Reference

CAS Number 1640226-17-0 [6][7]

Molecular Formula C₂₄H₂₈FN₃O₂ · HCl [6][8]

Molecular Weight 445.96 g/mol [8]

Purity ≥98% [6]

| Appearance | Off-white to light yellow solid |[7] |

Table 2: Solubility of YIL781 Hydrochloride

Solvent
Maximum
Concentration

Notes Reference

DMSO
250 mg/mL (~560
mM)

Ultrasonic
assistance may be
needed. Use of
newly opened,
anhydrous DMSO
is recommended as
the compound is
hygroscopic.

[7]

100 mM - [6][8]

Ethanol 100 mM - [6][8]

Water 100 mM (44.6 mg/mL) -

| | 2 mg/mL | Warming may be required for complete dissolution. | |

Table 3: Recommended Storage Conditions
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Format Temperature Duration Conditions Reference

Solid -20°C ≥ 4 years
Sealed, away
from moisture.

[6]

Room

Temperature
Up to 12 months

Store under

desiccating

conditions.

[8]

Stock Solution -80°C 6 months

In a suitable

solvent (e.g.,

DMSO), sealed,

away from

moisture.

[7]

| | -20°C | 1 month | In a suitable solvent (e.g., DMSO), sealed, away from moisture. |[7] |

Experimental Protocols
3.1 Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which is a

common starting point for creating working solutions for various assays.

Materials:

YIL781 hydrochloride solid

Anhydrous, new, or low-water content Dimethyl Sulfoxide (DMSO)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator (optional, water bath or probe)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cdn.caymanchem.com/cdn/insert/29217.pdf
https://www.abcam.com/en-us/products/biochemicals/yil781-hydrochloride-ghrelin-receptor-antagonist-ab141106
https://www.medchemexpress.com/yil781-hydrochloride.html
https://www.medchemexpress.com/yil781-hydrochloride.html
https://www.benchchem.com/product/b560414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Safety First: Before handling, review the Safety Data Sheet (SDS) for YIL781
hydrochloride.[9] Handle the compound in a well-ventilated area, wearing appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[9]

Calculation: Determine the mass of YIL781 hydrochloride needed. To prepare 1 mL of a

100 mM stock solution (MW = 445.96 g/mol ), you will need 44.6 mg.

Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular Weight (

g/mol ) x 1000 (mg/g)

Example: 0.001 L x 0.1 mol/L x 445.96 g/mol x 1000 mg/g = 44.6 mg

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

calculated amount of YIL781 hydrochloride solid directly into the tube.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube. For example, add 1 mL of DMSO for 44.6 mg of the compound.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. Visually inspect the

solution to ensure all solid has dissolved. If particulates remain, sonicate the tube for 5-10

minutes.[2] Gentle warming may also be applied if necessary. The final solution should be

clear.

Verification: Ensure the solution is homogenous and free of any precipitate before

proceeding.

3.2 Protocol 2: Aliquoting and Storing the Stock Solution

To prevent degradation from repeated freeze-thaw cycles, the main stock solution should be

divided into smaller, single-use aliquots.[7]

Materials:

Prepared YIL781 hydrochloride stock solution

Sterile, low-protein-binding microcentrifuge tubes (e.g., 0.5 mL)
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Calibrated micropipettes

Tube labels and a permanent marker

-80°C freezer

Procedure:

Aliquoting: Based on typical experimental needs, pipette small volumes (e.g., 10-50 µL) of

the stock solution into pre-labeled, sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name ("YIL781 HCl"), concentration

(100 mM), solvent (DMSO), and the date of preparation.

Storage: Place the aliquots in a freezer box and store them at -80°C for long-term stability

(up to 6 months).[7] For short-term use, storage at -20°C for up to one month is also

acceptable.[7]

Usage: When needed, remove a single aliquot from the freezer and thaw it completely at

room temperature. Briefly centrifuge the tube to collect the contents at the bottom before

opening. Avoid re-freezing a thawed aliquot. For in vivo experiments, it is recommended to

prepare the final working solution fresh on the day of use.[7]

Visualized Workflows and Pathways
4.1 Experimental Workflow: Stock Solution Preparation

The following diagram outlines the standard procedure for preparing and storing YIL781
hydrochloride stock solution.

Workflow for YIL781 HCl Stock Solution

Preparation Storage

Receive YIL781 HCl
(Solid Compound)

Weigh Compound in
Sterile Tube

Calculate Required
Solvent Volume Add Anhydrous DMSO Dissolve via Vortexing

and/or Sonication
Aliquot into Single-Use

Low-Binding Tubes
Store Aliquots at -80°C

(Long-Term)
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Click to download full resolution via product page

A flowchart for preparing and storing YIL781 HCl stock solution.

4.2 Signaling Pathway: Mechanism of Action

YIL781 hydrochloride acts by competitively antagonizing the ghrelin receptor (GHS-R1a),

thereby blocking the downstream signaling initiated by the endogenous ligand, ghrelin.

Simplified Ghrelin Receptor Signaling Pathway

Target Cell (e.g., Pancreatic Islet, Neuron)

Ghrelin Receptor
(GHS-R1a)

Physiological Effects

Activation

• Appetite Stimulation
• Decreased Insulin Secretion

• Increased Gastric Motility

Ghrelin
(Endogenous Ligand)

 Binds & Activates

YIL781 HCl
(Antagonist)

 Blocks Binding

Click to download full resolution via product page

YIL781 HCl blocks ghrelin from binding to its receptor, GHS-R1a.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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